Cas no 2228340-34-7 (O-1-(2,3-dichlorophenyl)ethylhydroxylamine)

• Product Name: O-1-(2,3-dichlorophenyl)ethylhydroxylamine
• CAS No: 2228340-34-7
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• CID: 6423204
• PubChem ID: 165642136
• Update Time: 2025-06-29

O-1-(2,3-dichlorophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(2,3-dichlorophenyl)ethylhydroxylamine
• 2228340-34-7
• O-[1-(2,3-dichlorophenyl)ethyl]hydroxylamine
• EN300-1992612

• Inchi： 1S/C8H9Cl2NO/c1-5(12-11)6-3-2-4-7(9)8(6)10/h2-5H,11H2,1H3
• InChI Key： GTEZOSIRKFHCOW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C)ON)Cl

Computed Properties

• Exact Mass: 205.0061193g/mol
• Monoisotopic Mass: 205.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-1-(2,3-dichlorophenyl)ethylhydroxylamine

O-1-(2,3-Dichlorophenyl)Ethylhydroxylamine: A Comprehensive Overview

O-1-(2,3-Dichlorophenyl)ethylhydroxylamine, identified by the CAS number 2228340-34-7, is a specialized organic compound that has garnered attention in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a hydroxylamine group attached to a 2,3-dichlorophenyl ethyl moiety. The presence of the dichlorophenyl group imparts specific electronic and steric properties, making it a valuable molecule in synthetic chemistry and material science.

Recent advancements in chemical synthesis have highlighted the potential of O-1-(2,3-dichlorophenyl)ethylhydroxylamine as an intermediate in the production of advanced materials. Researchers have explored its role in the development of novel polymers and biodegradable plastics, where its reactivity and stability play crucial roles. The compound's ability to undergo various functional group transformations has made it a key player in green chemistry initiatives, particularly in reducing waste and enhancing process efficiency.

In the pharmaceutical industry, O-1-(2,3-dichlorophenyl)ethylhydroxylamine has been investigated for its potential as a precursor in drug design. Its structure allows for the creation of bioactive molecules with tailored pharmacokinetic profiles. Studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them candidates for therapeutic applications.

The synthesis of O-1-(2,3-dichlorophenyl)ethylhydroxylamine typically involves multi-step processes that require precise control over reaction conditions. Recent breakthroughs in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Innovations in asymmetric synthesis have also enabled the production of enantiomerically pure forms, which are essential for chiral drug development.

Environmental considerations have driven research into the biodegradability and toxicity of O-1-(2,3-dichlorophenyl)ethylhydroxylamine. Studies indicate that under specific conditions, the compound can be metabolized by microbial communities, reducing its environmental footprint. This finding aligns with global efforts to promote sustainable chemical practices and minimize ecological impact.

In conclusion, O-1-(2,3-dichlorophenyl)ethylhydroxylamine stands as a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness and reactivity continue to inspire innovative research directions. As scientific understanding deepens, this compound is poised to play an increasingly significant role in advancing modern chemistry and material science.